Cas no 59275-09-1 (Amaigl)

• Product Name: Amaigl
• CAS No: 59275-09-1
• MF: C₂₅H₄₄N₆O₁₂
• MW: 620.6498670578
• CID: 370589
• Update Time: 2023-08-02

Amaigl Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-
• N-acetylmuramyl-alanyl-isoglutaminyl-lysine
• Amaigl
• Acmu-L-ala-D-iso-gln-lys
• L-Lysine, N2-(N2-(N-(N-acetylmuramoyl)-L-alanyl)-D-alpha-glutaminyl)-

• Inchi： 1S/C25H44N6O12/c1-11(21(36)30-14(7-8-17(27)34)23(38)31-15(24(39)40)6-4-5-9-26)28-22(37)12(2)42-20-18(29-13(3)33)25(41)43-16(10-32)19(20)35/h11-12,14-16,18-20,25,32,35,41H,4-10,26H2,1-3H3,(H2,27,34)(H,28,37)(H,29,33)(H,30,36)(H,31,38)(H,39,40)/t11-,12?,14+,15-,16+,18+,19+,20+,25-/m0/s1
• InChI Key： HBFYUUIFVHDXAV-LWGIHIILSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)OC(C(N[C@@H](C)C(N[C@@H](C(N[C@H](C(=O)O)CCCCN)=O)CCC(N)=O)=O)=O)C)NC(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 984
• Topological Polar Surface Area: 302